Cas no 86398-53-0 (Denatonium Benzoate Hydrate)

• Product Name: Denatonium Benzoate Hydrate
• CAS No: 86398-53-0
• MF: C₂₈H₃₆N₂O₄
• MW: 464.596447944641
• CID: 827415
• PubChem ID: 168900
• Update Time: 2025-08-05

Denatonium Benzoate Hydrate Chemical and Physical Properties

Names and Identifiers

• Denatonium Benzoate
• Denatonium Benzoate Hydrate
• benzyl-[2-(2,6-dimethylanilino)-2-oxoethyl]-diethylazanium,benzoate,hydrate
• 4YK5Z54AT2
• Benzenemethanaminium,N-(2-((2,6-dimethylphenyl)amino)-2-oxoethyl)-N,N-diethyl-,benzoate,monohydrate
• Bitrex (TN)
• Denatonium benzoate (NF)
• UNII-4YK5Z54AT2
• D02294
• 86398-53-0
• DENATONIUM BENZOATE [USAN]
• LIDOCAINE BENZYL BENZOATE HYDRATE
• Denatonium benzoate [USAN:INN:BAN:NF]
• SCHEMBL49510
• DENATONIUM BENZOATE [II]
• BENZENEMETHANAMINIUM, N-(2-((2,6-DIMETHYLPHENYL)AMINO)-2-OXOETHYL)-N,N-DIETHYL-, BENZOATE, HYDRATE (1:1:1)
• Benzyldiethyl((2,6-xylylcarbamoyl)methyl)ammonium benzoate monohydrate
• benzyl-[2-(2,6-dimethylanilino)-2-oxoethyl]-diethylazanium;benzoate;hydrate
• NSC 157658
• DENATONIUM BENZOATE [MART.]
• denatonium benzoate monohydrate
• DENATONIUM BENZOATE [VANDF]
• DENATONIUM BENZOATE [USP-RS]
• Benzenemethanaminium, N-(2-((2,6-dimethylphenyl)amino)-2-oxoethyl)-N,N-diethyl-, benzoate, monohydrate
• Benzyldiethyl[(2,6-xylylcarbamoyl)methyl]ammonium benzoate monohydrate
• Q27260676
• DTXSID50235522

• Inchi： 1S/C21H28N2O.C7H6O2.H2O/c1-5-23(6-2,15-19-13-8-7-9-14-19)16-20(24)22-21-17(3)11-10-12-18(21)4;8-7(9)6-4-2-1-3-5-6;/h7-14H,5-6,15-16H2,1-4H3;1-5H,(H,8,9);1H2
• InChI Key： YYMVPVZYUYQSJE-UHFFFAOYSA-N
• SMILES： O=C(C[N+](CC)(CC)CC1C=CC=CC=1)NC1C(C)=CC=CC=1C.[O-]C(C1C=CC=CC=1)=O.O

Computed Properties

• Exact Mass: 464.26800
• Monoisotopic Mass: 464.26750763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 473
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• PSA: 81.95000
• LogP: 6.14120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Denatonium Benzoate Hydrate

Denatonium Benzoate Hydrate (CAS No: 86398-53-0)

Denatonium Benzoate Hydrate (CAS No: 86398-53-0) is a compound that has garnered significant attention in various scientific and industrial applications. This compound, also referred to as denatonium benzoate hydrate, is a derivative of benzoic acid and is widely recognized for its unique properties. Recent studies have highlighted its potential in fields such as pharmaceuticals, food additives, and environmental science.

The chemical structure of denatonium benzoate hydrate consists of a benzoic acid moiety attached to a denatonium ion, which contributes to its distinctive characteristics. This structure allows the compound to exhibit strong acidic properties, making it suitable for use in pH-regulating applications. Researchers have recently explored its role in stabilizing formulations, particularly in the pharmaceutical industry, where maintaining precise pH levels is critical for drug efficacy.

One of the most notable advancements involving denatonium benzoate hydrate is its application in the development of sustained-release drug delivery systems. By incorporating this compound into polymer matrices, scientists have achieved improved drug stability and controlled release profiles. This innovation has been particularly beneficial in the treatment of chronic conditions, where consistent medication levels are essential.

In addition to its pharmaceutical applications, denatonium benzoate hydrate has found utility in the food industry as a preservative and flavor enhancer. Its ability to inhibit microbial growth makes it an effective additive in extending the shelf life of food products. Recent studies have also investigated its impact on taste perception, with findings suggesting that it can enhance the flavor profile of certain foods without altering their nutritional value.

The environmental impact of denatonium benzoate hydrate has also been a focus of recent research. Scientists have examined its biodegradability and toxicity levels, with results indicating that it poses minimal risk to aquatic ecosystems when used responsibly. This has led to its adoption in eco-friendly industrial processes, particularly in water treatment applications where it serves as a coagulant aid.

Furthermore, the synthesis and characterization of denatonium benzoate hydrate have been optimized through advanced chemical techniques. Researchers have employed techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to ensure the compound's purity and stability. These advancements have significantly improved the quality control processes in manufacturing facilities.

Looking ahead, the potential applications of denatonium benzoate hydrate are vast and continually expanding. Its versatility across multiple industries underscores its importance as a valuable chemical compound. As research progresses, it is anticipated that new discoveries will further enhance its utility in innovative technologies and sustainable practices.